Cas no 432514-37-9 (N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide)

N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide is a synthetic compound featuring a phenothiazine core functionalized with a morpholine-containing carboxamide group. This structure confers unique physicochemical properties, including potential electron-donating characteristics and enhanced solubility in polar solvents. The morpholine moiety may improve bioavailability and metabolic stability, while the phenothiazine scaffold offers planar aromaticity, useful for π-stacking interactions. Such derivatives are of interest in medicinal chemistry for their potential as intermediates in the synthesis of bioactive molecules, particularly those targeting neurological or antimicrobial applications. The compound's modular design allows for further functionalization, making it a versatile building block in heterocyclic chemistry and drug discovery research.
N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide structure
432514-37-9 structure
Product Name:N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
CAS No:432514-37-9
MF:C19H21N3O2S
MW:355.453943014145
CID:5465242
Update Time:2025-09-28

N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide Chemical and Physical Properties

Names and Identifiers

    • MLS000575117
    • Oprea1_874804
    • HMS2331H12
    • BDBM50308421
    • STK096509
    • SMR000196351
    • Z57715905
    • N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
    • 10H-Phenothiazine-10-carboxamide, N-[2-(4-morpholinyl)ethyl]-
    • Inchi: 1S/C19H21N3O2S/c23-19(20-9-10-21-11-13-24-14-12-21)22-15-5-1-3-7-17(15)25-18-8-4-2-6-16(18)22/h1-8H,9-14H2,(H,20,23)
    • InChI Key: GHQFVMWSATZPCH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(NCCN1CCOCC1)=O

Computed Properties

  • Exact Mass: 355.13544809 g/mol
  • Monoisotopic Mass: 355.13544809 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 355.5
  • XLogP3: 2.5
  • Topological Polar Surface Area: 70.1

N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27061634-0.05g
N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
432514-37-9 95.0%
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$338.0 2025-03-20
Enamine
EN300-27061634-0.1g
N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
432514-37-9 95.0%
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$407.0 2025-03-20
1PlusChem
1P0284JF-50mg
N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
432514-37-9 95%
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$480.00 2024-05-02
1PlusChem
1P0284JF-100mg
N-[2-(morpholin-4-yl)ethyl]-10H-phenothiazine-10-carboxamide
432514-37-9 95%
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$565.00 2024-05-02

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